Cas no 613675-36-8 (Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI))

Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI) structure
613675-36-8 structure
Product Name:Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI)
CAS No:613675-36-8
MF:C9H14N2O2
MW:182.219662189484
CID:954392
PubChem ID:77272309
Update Time:2025-04-19

Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI)
    • 613675-36-8
    • 8-Azaspiro[bicyclo[3.2.1]octane-3,5'-oxazolidin]-2'-one
    • 8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,4]oxazolidine]-5'-one
    • AKOS026705720
    • Inchi: 1S/C9H14N2O2/c12-8-10-5-9(13-8)3-6-1-2-7(4-9)11-6/h6-7,11H,1-5H2,(H,10,12)
    • InChI Key: ZCFSFLIMHZVHER-UHFFFAOYSA-N
    • SMILES: O1C(NCC21CC1CCC(C2)N1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 50.4Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司